Cas no 22120-32-7 (2-(5-chloro-1H-indol-3-yl)ethyldimethylamine)

• Product Name: 2-(5-chloro-1H-indol-3-yl)ethyldimethylamine
• CAS No: 22120-32-7
• MF: C₁₂H₁₅ClN₂
• MW: 222.713901758194
• MDL: MFCD04114286
• CID: 250455
• PubChem ID: 2762739
• Update Time: 2025-04-19

2-(5-chloro-1H-indol-3-yl)ethyldimethylamine Chemical and Physical Properties

Names and Identifiers

• 1H-Indole-3-ethanamine,5-chloro-N,N-dimethyl-
• 2-(5-chloro-1H-indol-3-yl)-N,N-dimethylethanamine
• 5-CHLORO-N,N-DIMETHYLTRYPTAMINE
• 1H-Indole-3-ethanamine,5-chloro-N,N-dimethyl
• 5-Chlor-N,N-dimethyl-tryptamin
• 5-Chloro-N,N-dimethyl-1H-indole-3-ethanamine
• 2-(5-chloro-1H-indol-3-yl)ethyldimethylamine
• PD143516
• FT-0620325
• UNII-S62WYB8S7C
• 5-Chloro dmt
• EN300-9411771
• 2-(5-Chloro-1H-indol-3-yl)-N,N-dimethylethan-1-amine
• AKOS027381385
• S62WYB8S7C
• 22120-32-7
• 1H-Indole-3-ethanamine, 5-chloro-N,N-dimethyl-
• [2-(5-chloro-1H-indol-3-yl)ethyl]dimethylamine
• DTXSID90376408

• MDL： MFCD04114286
• Inchi： 1S/C12H15ClN2/c1-15(2)6-5-9-8-14-12-4-3-10(13)7-11(9)12/h3-4,7-8,14H,5-6H2,1-2H3
• InChI Key： LXATUVRMTAHHDX-UHFFFAOYSA-N
• SMILES： ClC1C=CC2=C(C=1)C(=CN2)CCN(C)C

Computed Properties

• Exact Mass: 222.09200
• Monoisotopic Mass: 222.092
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 208
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.2
• Topological Polar Surface Area: 19Ų

Experimental Properties

• Density: 1.191
• Boiling Point: 363.9°Cat760mmHg
• Flash Point: 173.9°C
• Refractive Index: 1.623
• PSA: 19.03000
• LogP: 2.92540

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Indoles and derivatives Tryptamines and derivatives